Cas no 1310680-17-1 (2,4-Dichloro-1H-pyrrolo3,2-dpyrimidine)

• Product Name: 2,4-Dichloro-1H-pyrrolo3,2-dpyrimidine
• CAS No: 1310680-17-1
• MF: C₆H₃Cl₂N₃
• MW: 188.014
• CID: 4670755
• PubChem ID: 5375053
• Update Time: 2025-10-30

2,4-Dichloro-1H-pyrrolo3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-1H-pyrrolo[3,2-d]pyrimidine
• SCHEMBL1021282
• CS-0527262
• AC-2994
• 2,4-Dichloro-5H-pyrrolo[3,2-d]pyrimidine #
• 4,2-Dichloro-5H-pyrrolo[3,2-d]pyrimidine
• BP-11342
• MFCD08059281
• PB34250
• A834265
• BCP13922
• CHEMBL3236416
• DYXMNZRXOLJCKW-UHFFFAOYSA-N
• AKOS006282969
• O10588
• 2,4-Dichloro-3H-pyrrolo[3,2-d]pyrimidine
• 63200-54-4
• 2,4-Dichloropyrrolo[3,2-d]pyrimidine
• GS-6603
• SCHEMBL1674225
• 2 pound not4-dichloro-5H-pyrrolo[3 pound not2-d]pyrimidine
• 2,4-bis(chloranyl)-5H-pyrrolo[3,2-d]pyrimidine
• W-203350
• Z1198175555
• 1310680-17-1
• EN300-84002
• 5H-PYRROLO[3,2-D]PYRIMIDINE, 2,4-DICHLORO-
• SY003513
• 2,4-Dichloro-5H-pyrrolo[3,2-d]pyrimidine
• DTXSID20418749
• AKOS027441136
• CS-W003450
• 2,4-Dichloro-1H-pyrrolo3,2-dpyrimidine

• MDL： MFCD22460477
• Inchi： InChI=1S/C6H3Cl2N3/c7-5-4-3(1-2-9-4)10-6(8)11-5/h1-2,9H
• InChI Key： MVTLFDKTYGKJEX-UHFFFAOYSA-N
• SMILES： C1=CNC2=C1N=C(N=C2Cl)Cl

Computed Properties

• Exact Mass: 186.9704025g/mol
• Monoisotopic Mass: 186.9704025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 2,4-Dichloro-1H-pyrrolo3,2-dpyrimidine

Introduction to 2,4-Dichloro-1H-pyrrolo[3,2-d]pyrimidine (CAS No. 1310680-17-1)

2,4-Dichloro-1H-pyrrolo[3,2-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1310680-17-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its diverse biological activities and potential applications in drug discovery. The presence of chlorine substituents at the 2nd and 4th positions enhances its reactivity, making it a valuable intermediate in synthesizing various pharmacologically relevant molecules.

The pyrrolo[3,2-d]pyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to mimic natural nucleobases, allowing it to interact with biological targets such as enzymes and receptors. This structural feature has been leveraged in the development of inhibitors for numerous diseases, including cancer, infectious diseases, and inflammatory conditions. The 2,4-Dichloro-1H-pyrrolo[3,2-d]pyrimidine derivative has been explored as a key building block in the synthesis of small-molecule inhibitors targeting specific therapeutic pathways.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2,4-Dichloro-1H-pyrrolo[3,2-d]pyrimidine, facilitating its integration into drug discovery programs. The compound’s versatility as a precursor has led to the development of novel analogs with enhanced pharmacokinetic properties and improved target specificity. For instance, researchers have utilized this scaffold to design inhibitors of kinases and other enzymes involved in cancer progression.

In the realm of agrochemicals, derivatives of 1H-pyrrolo[3,2-d]pyrimidine have shown promise as herbicides and fungicides. The chlorine substituents in 2,4-Dichloro-1H-pyrrolo[3,2-d]pyrimidine contribute to its bioactivity by improving solubility and binding affinity to biological targets. This has spurred interest in developing environmentally sustainable agrochemicals based on this scaffold.

The pharmacological potential of 2,4-Dichloro-1H-pyrrolo[3,2-d]pyrimidine has been further explored through computational modeling and high-throughput screening (HTS) campaigns. These approaches have identified lead compounds with favorable binding profiles to therapeutic targets. For example, studies have demonstrated its utility in inhibiting Janus kinases (JAKs), which play a crucial role in immune responses and inflammation. By modulating JAK activity, derivatives of this compound may offer therapeutic benefits in autoimmune disorders and infectious diseases.

Moreover, the synthesis of 2,4-Dichloro-1H-pyrrolo[3,2-d]pyrimidine has been optimized for industrial-scale production using green chemistry principles. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have reduced reaction times and improved yields. These innovations align with the growing emphasis on sustainable manufacturing practices in the pharmaceutical industry.

One notable application of 2,4-Dichloro-1H-pyrrolo[3,2-d]pyrimidine is in the development of antiviral agents. The pyrrolopyrimidine core mimics nucleoside structures, enabling it to interfere with viral replication cycles. Researchers have synthesized analogs that inhibit viral polymerases or integrases, demonstrating potential against RNA viruses such as influenza and coronaviruses. The chlorine substituents enhance binding affinity to viral enzymes while minimizing off-target effects.

The compound’s role in oncology research is particularly noteworthy. By targeting specific kinases overexpressed in cancer cells, derivatives of 1H-pyrrolo[3,2-d]pyrimidine have shown preclinical efficacy in tumor growth inhibition. Preclinical studies have highlighted its potential as a single-agent or combination therapy for solid tumors and hematological malignancies. The structural flexibility of this scaffold allows for further derivatization to improve selectivity and reduce toxicity.

Recent publications have underscored the importance of 2,4-Dichloro-1H-pyrrolo[3,2-d]pyrimidine as a scaffold for drug discovery. A study published in a leading pharmaceutical journal detailed the synthesis of a series of pyrrolopyrimidine derivatives using this intermediate. The authors reported promising results in inhibiting cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. These findings highlight the compound’s potential as a foundation for next-generation anticancer agents.

The agrochemical sector has also benefited from the versatility of 1H-pyrrolo[3,2-d]pyrimidine derivatives. Researchers have developed novel herbicides that selectively target weed species while sparing crops. The chlorine substituents play a pivotal role in enhancing herbicidal activity by improving uptake and translocation within plants. This approach aligns with global efforts to reduce reliance on traditional herbicides that may have environmental impacts.

In conclusion,2,4-Dichloro-1H-pyrrolo[3,2-d] pyrimidine (CAS No. 1310680-17-1) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its structural features make it an ideal candidate for designing molecules with tailored bioactivities.
Recent research underscores its potential as an intermediate for synthesizing inhibitors targeting various diseases.
As synthetic methodologies continue to evolve,
this compound will likely remain at the forefront
of medicinal chemistry innovation,
driving advancements
that address unmet medical needs.